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Compound of Interest

Compound Name: Ametryn-13C,d3

Cat. No.: B12418654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Ametryn-13C,d3, an isotopically labeled form of the herbicide Ametryn. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in drug development, metabolism studies, and environmental analysis.

Core Physical and Chemical Data
Stable isotopically labeled compounds, such as Ametryn-13C,d3, are essential tools in

scientific research. The incorporation of heavy isotopes like Carbon-13 (¹³C) and Deuterium (D)

allows for the precise tracking and quantification of molecules in complex biological and

environmental systems without the need for radioactive materials.[1][2][3] Ametryn-13C,d3 is

particularly useful as an internal standard in quantitative analyses using techniques like Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).[4]

While specific experimental data for the physical properties of Ametryn-13C,d3 are not readily

available in the literature, the properties of its unlabeled counterpart, Ametryn, provide a close

approximation. The slight increase in molecular weight due to isotopic labeling is not expected

to significantly alter these macroscopic properties.

Table 1: Physical and Chemical Properties of Ametryn and Ametryn-13C,d3
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Property Ametryn Ametryn-13C,d3
Data Source
(Ametryn)

Appearance
White to off-white

solid

White to off-white

solid
--INVALID-LINK--

Molecular Formula C₉H₁₇N₅S C₈¹³CH₁₄D₃N₅S
--INVALID-LINK--, --

INVALID-LINK--

Molecular Weight 227.33 g/mol 231.34 g/mol
--INVALID-LINK--, --

INVALID-LINK--

CAS Number 834-12-8 834-12-8 (unlabeled) --INVALID-LINK--

Melting Point 88-89 °C (190-192 °F)

Not explicitly reported;

expected to be very

similar to Ametryn.

[5]

Boiling Point 337 °C at 98.6 kPa Not reported.

Solubility in Water 185 mg/L at 20 °C

Not reported;

expected to be very

similar to Ametryn.

--INVALID-LINK--

Solubility in Organic

Solvents (at 25 °C)

Acetone: 56.9 g/100

mLMethylene

chloride: 61.4 g/100

mLMethanol: 51.6

g/100 mLToluene:

46.0 g/100 mLn-

Octanol: 24.2 g/100

mLn-Hexane: 1.4

g/100 mL

Not reported;

expected to be very

similar to Ametryn.

--INVALID-LINK--

Chemical Stability

Stable in neutral,

weakly acidic, and

weakly alkaline media.

Hydrolyzed by strong

acids (pH 1) and

alkalis (pH 13).

Expected to have

similar stability to

Ametryn.
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Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

Ametryn-13C,d3 are not published. However, standard methodologies for organic compounds

can be readily applied. The following sections outline generalized protocols for key analytical

techniques.

Determination of Melting Point
The melting point of a solid is a key indicator of its purity. A sharp melting point range (typically

0.5-1 °C) is characteristic of a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered Ametryn-13C,d3 is packed into a

capillary tube to a height of 1-2 mm.

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is increased at a slow, controlled rate (approximately 1-2 °C per minute) near

the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid are recorded as the melting point

range.

Determination of Solubility
Solubility is a fundamental physical property that dictates the behavior of a compound in

various solvents and biological systems.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,

hexane) are used.
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Procedure: A small, accurately weighed amount of Ametryn-13C,d3 (e.g., 1-5 mg) is placed

in a vial. A known volume of the selected solvent (e.g., 1 mL) is added.

Equilibration: The mixture is agitated vigorously at a constant temperature until equilibrium is

reached (typically several hours).

Analysis: The concentration of the dissolved Ametryn-13C,d3 in the supernatant is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds.

Methodology:

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

impact (EI) ionization source is used.

Chromatographic Conditions:

Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm

film thickness), is typically employed.

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

Injector: Splitless injection at 250 °C.

Oven Temperature Program: A temperature gradient is used to ensure optimal separation,

for example, starting at 50 °C and ramping up to 300 °C.

Mass Spectrometry Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.
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Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for

quantitative analysis. Key ions for Ametryn are m/z 227 (molecular ion) and characteristic

fragment ions.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
LC-MS/MS is highly sensitive and selective, making it ideal for analyzing non-volatile

compounds in complex matrices.

Methodology:

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Column: A reversed-phase column, such as a C18 column, is commonly used.

Mobile Phase: A gradient of acetonitrile and water, often with additives like formic acid or

ammonium acetate to improve ionization.

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

Mass Spectrometry Conditions:

Ionization Mode: Positive ion electrospray ionization (ESI+).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity in

quantitative studies.

Signaling and Metabolic Pathways
Inhibition of Photosynthesis
Ametryn, like other triazine herbicides, acts as a potent inhibitor of photosynthesis in

susceptible plants. Its primary target is the D1 protein in Photosystem II (PSII) of the

photosynthetic electron transport chain. By binding to the D1 protein, Ametryn blocks the flow
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of electrons, leading to a cascade of events that ultimately cause oxidative damage and cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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